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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of magnesium iodide octahydrate (Mgl2-8H20). The information herein is intended to
support research, development, and quality control activities where this compound is utilized.
Data is presented in a structured format, supplemented by detailed experimental protocols and
a logical workflow for characterization.

Core Physicochemical Data

Magnesium iodide octahydrate is a hydrated, inorganic salt. It presents as a white,
deliquescent crystalline solid that is highly soluble in water.[1][2] It is known to be unstable in
air at ambient temperatures, often turning brown due to the liberation of elemental iodine.[3]
This sensitivity necessitates handling under controlled, inert atmospheres for applications
requiring high purity.

Quantitative Properties Summary

The key quantitative physicochemical properties of magnesium iodide octahydrate are
summarized in the table below for easy reference and comparison.
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Property Value Units Notes Citations
Chemical
Mglz-8H20 - - [3]
Formula
Molecular Weight  422.236 g/mol - [31141[5]
Hygroscopic/deli
White crystalline guescent;
Appearance . - . . [11[3][6]
solid discolors in air
and light.
Density 2.098 g/cms3 - [31[4]
) ] Decomposes
Melting Point 41 °C ) [21[31[5]
upon melting.
Solubility in
81 g/100 cm3 at 20 °C [31[5][7]
Water
Crystal Structure  Orthorhombic - - [31[4]
CAS Number 7790-31-0 - - [3][8]

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a hydrated inorganic salt such as magnesium iodide octahydrate.
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Caption: Logical workflow for physicochemical characterization of magnesium iodide
octahydrate.

Experimental Protocols

The following sections detail generalized, standard methodologies for determining the key
physicochemical properties of magnesium iodide octahydrate.

Crystal Structure Determination via Single-Crystal X-ray
Diffraction

This method provides detailed information about the internal lattice, including unit cell
dimensions and the three-dimensional arrangement of atoms.[3][8]

o Objective: To determine the orthorhombic crystal structure of Mglz-8H20.

e Instrumentation: A single-crystal X-ray diffractometer equipped with a monochromatic X-ray
source (e.g., Mo Ka radiation), a goniometer, and a detector.

e Procedure:

o Crystal Mounting: A suitable, high-quality single crystal of magnesium iodide octahydrate
is carefully selected under a microscope and mounted on a goniometer head. Due to the
compound's instability in air, this process should be performed quickly or in a controlled,
low-humidity environment.

o Data Collection: The mounted crystal is placed in the diffractometer and cooled under a
stream of nitrogen gas to minimize thermal motion and potential degradation. The
instrument then directs a beam of X-rays at the crystal.[8]

o Diffraction Pattern Generation: As the crystal is rotated, the X-rays are diffracted by the
electron clouds of the atoms in the crystal lattice, creating a unique diffraction pattern of
spots of varying intensities.[4] The detector records the position and intensity of these
diffracted beams.

o Structure Solution and Refinement: The collected data is processed using specialized
software. The diffraction pattern is analyzed to determine the unit cell parameters (a, b, c,
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a, B, y) and the space group.[4] The "phase problem" is solved to generate an initial
electron density map, from which atomic positions are inferred. This model is then refined
to achieve the best fit with the experimental data, yielding precise bond lengths, angles,
and the final crystal structure.[7]

Density Determination via Gas Pychometry

Gas pycnometry is a non-destructive technique used to determine the volume of a solid sample
by measuring the pressure change of a gas (typically helium) in a calibrated chamber.

¢ Objective: To accurately measure the density of Mgl2-8H20 crystals.

e Instrumentation: A gas pycnometer, an analytical balance.

e Procedure:

o Sample Preparation: A known mass of magnesium iodide octahydrate crystals is
accurately weighed using an analytical balance.

o Calibration: The volume of the empty sample chamber in the pycnometer is calibrated
according to the manufacturer's instructions.

o Measurement: The weighed sample is placed into the sample chamber. The chamber is
sealed and purged with the analysis gas (e.g., helium) to remove air and moisture.

o Volume Determination: The pycnometer fills a reference chamber with the gas to a set
pressure, then opens a valve to allow the gas to expand into the sample chamber. The
resulting equilibrium pressure is measured. The volume of the solid sample is calculated
based on the pressure difference, using the principles of the ideal gas law.[5][9]

o Density Calculation: The density (p) is calculated using the formula: p = mass / volume
where the mass is determined by the analytical balance and the volume is determined by
the pycnometer. The measurement is typically repeated several times to ensure precision.

Melting Point Determination (with Decomposition)

This protocol uses the capillary method to determine the temperature at which the substance
melts, noting the simultaneous decomposition.
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e Objective: To determine the melting point of Mgl2-8H20.

e Instrumentation: A digital melting point apparatus (e.g., Mel-Temp) or a Thiele tube setup,
capillary tubes.

e Procedure:

o Sample Preparation: A small amount of finely powdered magnesium iodide octahydrate is
packed into a capillary tube to a height of 1-2 mm.[10] The tube is tapped gently to ensure
the sample is compact at the sealed end.

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.

o Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per
minute) as the temperature approaches the expected melting point.[11]

o Data Recording: The temperature range is recorded from the point at which the first sign of
liquid appears to the point where the entire sample has turned to liquid. Any visual
changes, such as the browning indicative of iodine release and decomposition, are noted.
For Mgl2-8H20, melting and decomposition occur concurrently around 41 °C.[3]

Aqueous Solubility Determination

This method determines the solubility by creating a saturated solution and measuring its
concentration.

o Objective: To quantify the solubility of Mgl2-8H20 in water at a specific temperature (e.g., 20
°C).

 Instrumentation: A temperature-controlled shaker or water bath, analytical balance, filtration
apparatus, volumetric flasks.

e Procedure:

o Equilibration: An excess amount of magnesium iodide octahydrate is added to a known
volume of deionized water in a sealed flask.
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o Saturation: The flask is agitated in a constant-temperature bath (set to 20 °C) for an
extended period (e.g., 24-48 hours) to ensure equilibrium is reached and a saturated
solution is formed.

o Phase Separation: The solution is allowed to stand at the controlled temperature to let
undissolved solid settle. A sample of the supernatant (the clear liquid above the solid) is
carefully withdrawn using a syringe fitted with a filter (e.g., 0.45 pum) to remove any
suspended particles.

o Concentration Analysis: A precisely measured volume of the clear, saturated filtrate is
transferred to a pre-weighed container. The water is carefully evaporated, and the mass of
the remaining dry salt is determined.

o Calculation: The solubility is calculated and expressed as grams of solute per 100 cm3 (or
100 mL) of the solvent.

Chemical Stability Assessment

This protocol provides a qualitative assessment of the compound's stability under ambient
conditions.

o Objective: To observe the decomposition of Mgl2-8H20 when exposed to air and light.
 Instrumentation: Watch glass, spatula.
e Procedure:

o Exposure: A small sample of fresh, white magnesium iodide octahydrate is placed on a
clean, dry watch glass.

o Observation: The sample is left exposed to ambient laboratory air and light.

o Monitoring: The sample is observed periodically over several hours. Changes in color
(from white to yellow/brown) and physical state are recorded. This color change is
indicative of the release of elemental iodine as the compound decomposes.[3] This simple
test confirms the compound's sensitivity and the need for storage in a cool, dark, and inert
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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